Cas no 438219-42-2 (methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate
• CAS No: 438219-42-2
• MF: C₁₃H₁₀BrClO₄
• MW: 345.573102474213
• MDL: MFCD02253795
• CID: 2857502
• PubChem ID: 842720
• Update Time: 2025-05-19

methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate
• methyl 5-[(4-bromo-2-chlorophenoxy)methyl]furan-2-carboxylate
• 438219-42-2
• STK301642
• CS-0301934
• 5-(4-Bromo-2-chloro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• Methyl5-((4-bromo-2-chlorophenoxy)methyl)furan-2-carboxylate
• BBL038285
• methyl 5-[(4-bromo-2-chlorophenoxy)methyl]-2-furoate
• AKOS000307683
• C13H10BrClO4
• METHYL 5-(4-BROMO-2-CHLOROPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• Oprea1_785272
• Methyl 5-((4-bromo-2-chlorophenoxy)methyl)furan-2-carboxylate
• EN300-228192
• AK-968/41170103

• MDL： MFCD02253795
• Inchi： 1S/C13H10BrClO4/c1-17-13(16)12-5-3-9(19-12)7-18-11-4-2-8(14)6-10(11)15/h2-6H,7H2,1H3
• InChI Key： RDAHUWQQBAUTDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OCC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 343.94510Da
• Monoisotopic Mass: 343.94510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 303.6±30.1 °C

methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate

Comprehensive Overview of Methyl 5-(4-Bromo-2-Chlorophenoxy)Methylfuran-2-Carboxylate (CAS No. 438219-42-2)

Methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate, with the CAS number 438219-42-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan carboxylate esters, which are known for their versatile applications in synthetic chemistry. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate has surged due to their potential in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can lead to significant changes in biological activity. This aligns with the growing trend of precision chemistry, where tailored compounds are designed for specific applications.

The synthesis of CAS 438219-42-2 typically involves multi-step reactions, including etherification and esterification processes. Its molecular formula and weight are critical parameters for analytical chemists, especially when characterizing its purity using techniques like HPLC or NMR spectroscopy. These methods ensure the compound meets the stringent standards required for industrial and academic use.

One of the most searched questions related to this compound is: "What are the applications of methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate?" While its primary use lies in research settings, preliminary studies suggest potential in antimicrobial and anti-inflammatory applications. However, further clinical trials are necessary to validate these findings. This highlights the importance of translational research in bridging the gap between laboratory discoveries and real-world solutions.

Another hot topic is the environmental impact of such compounds. With increasing regulatory scrutiny, scientists are exploring green chemistry approaches to synthesize methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate with minimal waste and energy consumption. This aligns with the global push toward sustainable development goals (SDGs), particularly those related to responsible consumption and production.

From a commercial perspective, the market demand for CAS 438219-42-2 is influenced by its role in developing novel agrochemicals. As pests and pathogens evolve resistance to existing treatments, there is a pressing need for innovative solutions. This compound's unique chemical scaffold offers a promising starting point for designing next-generation crop protection agents.

In conclusion, methyl 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carboxylate (CAS No. 438219-42-2) represents a fascinating area of study at the intersection of chemistry, biology, and environmental science. Its potential applications, coupled with the challenges of sustainable synthesis, make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may well play a pivotal role in addressing some of the most pressing issues in healthcare and agriculture.